Cas no 155290-49-6 (Benzamide,N-[4-[4-(1,2-benzisothiazol-3-yl)-1-piperazinyl]butyl]-2-hydrazino-)

Benzamide,N-[4-[4-(1,2-benzisothiazol-3-yl)-1-piperazinyl]butyl]-2-hydrazino- structure
155290-49-6 structure
Product Name:Benzamide,N-[4-[4-(1,2-benzisothiazol-3-yl)-1-piperazinyl]butyl]-2-hydrazino-
CAS No:155290-49-6
MF:C22H28N6OS
MW:424.562322616577
CID:1329916
PubChem ID:10670032
Update Time:2025-04-20

Benzamide,N-[4-[4-(1,2-benzisothiazol-3-yl)-1-piperazinyl]butyl]-2-hydrazino- Chemical and Physical Properties

Names and Identifiers

    • Benzamide,N-[4-[4-(1,2-benzisothiazol-3-yl)-1-piperazinyl]butyl]-2-hydrazino-
    • N-[4-[4-(1,2-Benzisothiazol-3-yl)-1-piperazinyl]butyl]-2-hydrazinylbenzamide
    • CHEMBL1195599
    • 155290-49-6
    • BDBM50051273
    • DTXSID001142049
    • CHEMBL554954
    • N-[4-(4-Benzo[d]isothiazol-3-yl-piperazin-1-yl)-butyl]-2-hydrazino-benzamide; hydrochloride
    • Inchi: 1S/C22H28N6OS/c23-25-19-9-3-1-7-17(19)22(29)24-11-5-6-12-27-13-15-28(16-14-27)21-18-8-2-4-10-20(18)30-26-21/h1-4,7-10,25H,5-6,11-16,23H2,(H,24,29)
    • InChI Key: PVFOAQFPFMILBP-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2C(=N1)N1CCN(CCCCNC(C2C=CC=CC=2NN)=O)CC1

Computed Properties

  • Exact Mass: 424.20484
  • Monoisotopic Mass: 424.20453071g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 8
  • Complexity: 544
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 115Ų

Experimental Properties

  • PSA: 86.52
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